Cas no 13403-14-0 (Methyl b-D-fructofuranoside)

• Product Name: Methyl b-D-fructofuranoside
• CAS No: 13403-14-0
• Molecular Formula: C₇H₁₄O₆
• Molecular Weight: 194.18246
• CID: 163271
• PubChem ID: 128889

Methyl b-D-fructofuranoside Properties

Names and Identifiers

• (2R,3S,4S,5R)-2,5-Bis(hydroxymethyl)-2-methoxytetrahydrofuran-3,4-diol
• Methyl β-D-fructofuranoside
• .β.-D-Fructofuranoside, methyl
• METHYL BETA-DFRUCTOFURANOSIDE
• Methyl beta-D-fructofuranoside
• .beta.-D-Fructofuranoside,methyl
• Methyl b-D-fructofuranoside
• methylfructoside
• Methyl beta-D-fructofuraside
• Methylbeta-D-fructofuranoside
• AKOS022184584
• Methyl beta-D-fructoside
• 2-O-Methyl-beta-D-fructofuranose
• CHEMBL500884
• DTXSID80928394
• W-201113
• 13403-14-0
• (2R,3S,4S,5R)-2,5-bis(hydroxymethyl)-2-methoxyoxolane-3,4-diol
• methyl-fructoside
• .beta.-D-Fructofuranoside, methyl
• 2-O-Methyl--D-fructofuranose; Methyl fructofuranoside
• methylfructosid
• SCHEMBL8817452
• Methyl -D-fructoside
• JPHVNZOOBXUCDJ-MVIOUDGNSA-N
• YL8QCC7B5S
• beta-Methylfructofuranoside
• Methyl-beta-D-fructoside
• Methyl-alpha-D-fructofuranoside
• beta-D-Fructofuranoside, methyl
• Methyl hex-2-ulofuranoside
• FS-10311
• (-)-Methyl beta-D-fructofuranoside
• DB-334727

• InChIKey： JPHVNZOOBXUCDJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O6/c1-12-7(3-9)6(11)5(10)4(2-8)13-7/h4-6,8-11H,2-3H2,1H3
• SMILES： OCC1(OC)C(O)C(O)C(CO)O1

Computed Properties

• Exact Mass: 194.07900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.079
• Heavy Atom Count: 13
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.6
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• LogP: -2.56570
• PSA: 99.38000
• Refractive Index: 1.553
• Boiling Point: 413.9±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 204.1±28.7 °C
• Color/Form: Oil
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds C-glycosyl compounds